Decyl 3-hydroxybutanoate

• CAS RN: 143894-92-2
• Molecular Formula: C14H28O3
• Molecular Weight: 244.37 g/mol
• IUPAC Name: decyl 3-hydroxybutanoate
• InChI: InChI=1S/C14H28O3/c1-3-4-5-6-7-8-9-10-11-17-14(16)12-13(2)15/h13,15H,3-12H2,1-2H3
• InChI Key: YAJRQPDETHKLGZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCOC(=O)CC(C)O

Description

Decyl 3-hydroxybutanoate is a useful research compound. Its molecular formula is C14H28O3 and its molecular weight is 244.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 100 ml one neck round bottom flask equipped with a Dean Stark trap, condenser and nitrogen inlet/outlet was charged with 20.8 g (0.20 moles) 3-hydroxybutyric acid, 63.3 g (0.40 moles) decyl alcohol, and 0.1 g sulfuric acid (based on 0.5 g/mole 3-hydroxybutyric acid). The mixture was heated to 140° C. for 8 hours and water was collected as the reaction proceeded. The acid was neutralized by washing three times with 50 ml saturated sodium bicarbonate solution. Approximately 50 ml ether was needed to break the emulsion. The organic layer was collected and dried over magnesium sulfate. Excess decyl alcohol was removed by high vacuum distillation to yield 28.3 g (58% yield) of clear viscous colorless oil. According to GC the product is 89.4% pure.